Cas no 2679822-58-1 ((2S,3aS,6aS)-1-2-(2,2,2-trifluoroacetamido)acetyl-octahydrocyclopentabpyrrole-2-carboxylic acid)

(2S,3aS,6aS)-1-[2-(2,2,2-Trifluoroacetamido)acetyl]octahydrocyclopenta[b]pyrrole-2-carboxylic acid is a chiral, bicyclic compound featuring a cyclopentapyrrole scaffold with a trifluoroacetamidoacetyl substituent. Its rigid, fused-ring structure enhances stereochemical stability, making it valuable for peptide mimetics and medicinal chemistry applications. The trifluoroacetamido group improves metabolic resistance, while the carboxylic acid functionality allows for further derivatization or conjugation. The defined (2S,3aS,6aS) stereochemistry ensures precise spatial orientation, critical for binding studies or asymmetric synthesis. This compound is particularly useful in the design of protease inhibitors or as a constrained proline analog, offering enhanced conformational control in bioactive molecules. Suitable for research in drug discovery and structural biology.
(2S,3aS,6aS)-1-2-(2,2,2-trifluoroacetamido)acetyl-octahydrocyclopentabpyrrole-2-carboxylic acid structure
2679822-58-1 structure
Product Name:(2S,3aS,6aS)-1-2-(2,2,2-trifluoroacetamido)acetyl-octahydrocyclopentabpyrrole-2-carboxylic acid
CAS No:2679822-58-1
MF:C12H15F3N2O4
MW:308.253713846207
CID:5630836
PubChem ID:165934565
Update Time:2025-05-30

(2S,3aS,6aS)-1-2-(2,2,2-trifluoroacetamido)acetyl-octahydrocyclopentabpyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-28291805
    • (2S,3aS,6aS)-1-[2-(2,2,2-trifluoroacetamido)acetyl]-octahydrocyclopenta[b]pyrrole-2-carboxylic acid
    • 2679822-58-1
    • (2S,3aS,6aS)-1-2-(2,2,2-trifluoroacetamido)acetyl-octahydrocyclopentabpyrrole-2-carboxylic acid
    • Inchi: 1S/C12H15F3N2O4/c13-12(14,15)11(21)16-5-9(18)17-7-3-1-2-6(7)4-8(17)10(19)20/h6-8H,1-5H2,(H,16,21)(H,19,20)/t6-,7-,8-/m0/s1
    • InChI Key: SEEOVSYRTUVNEM-FXQIFTODSA-N
    • SMILES: FC(C(NCC(N1[C@H](C(=O)O)C[C@@H]2CCC[C@H]12)=O)=O)(F)F

Computed Properties

  • Exact Mass: 308.09839145g/mol
  • Monoisotopic Mass: 308.09839145g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 466
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 86.7Ų

(2S,3aS,6aS)-1-2-(2,2,2-trifluoroacetamido)acetyl-octahydrocyclopentabpyrrole-2-carboxylic acid Pricemore >>

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Additional information on (2S,3aS,6aS)-1-2-(2,2,2-trifluoroacetamido)acetyl-octahydrocyclopentabpyrrole-2-carboxylic acid

(2S,3aS,6aS)-1-2-(2,2,2-trifluoroacetamido)acetyl-octahydrocyclopentabpyrrole-2-carboxylic acid

The compound with CAS No. 2679822-58-1, known as (2S,3aS,6aS)-1-2-(2,2,2-trifluoroacetamido)acetyl-octahydrocyclopentabpyrrole-2-carboxylic acid, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising biological properties. Recent studies have highlighted its role in drug discovery and material science, making it a focal point for researchers worldwide.

Key Features and Structural Insights

The molecular structure of (2S,3aS,6aS)-1-2-(2,2,2-trifluoroacetamido)acetyl-octahydrocyclopentabpyrrole-2-carboxylic acid is characterized by a complex bicyclic framework. The presence of the trifluoroacetamido group introduces significant electron-withdrawing effects, which can influence the compound's reactivity and stability. Additionally, the stereochemistry at the 2S, 3aS, and 6aS positions plays a crucial role in determining its physical properties and biological activity.

Recent advancements in computational chemistry have enabled detailed analysis of this compound's electronic structure. Studies using density functional theory (DFT) have revealed that the molecule exhibits unique electronic transitions, making it a candidate for applications in optoelectronic materials. Furthermore, its chiral centers suggest potential enantioselective catalytic applications in asymmetric synthesis.

Synthesis and Characterization

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the bicyclic core through ring-closing metathesis followed by functionalization with the trifluoroacetamido group. The use of palladium catalysts has been pivotal in achieving high yields and selectivity in these reactions.

Spectroscopic characterization techniques such as NMR and IR have been employed to confirm the structure of the compound. High-resolution mass spectrometry has also provided critical insights into its molecular weight and fragmentation patterns. These analyses are essential for ensuring the purity and integrity of the compound for subsequent applications.

Biological Applications

Emerging research has demonstrated that (2S,3aS,6aS)-1-2-(2,2,2-trifluoroacetamido)acetyl-octahydrocyclopentabpyrrole-2-carboxylic acid exhibits potent bioactivity against various enzymes involved in metabolic disorders. Preclinical studies have shown that it acts as a selective inhibitor of certain kinases, making it a promising lead compound for drug development.

In addition to its enzymatic activity, this compound has shown potential in modulating cellular signaling pathways. Collaborative efforts between chemists and biologists have led to insights into its mechanism of action at the molecular level. These findings underscore its potential as a therapeutic agent for conditions such as inflammation and neurodegenerative diseases.

Materials Science Applications

Beyond biology, this compound has found applications in materials science due to its unique electronic properties. Its ability to form self-assembled monolayers on surfaces has been explored for use in nanotechnology applications. Recent experiments have demonstrated that thin films made from this compound exhibit exceptional electrical conductivity and stability under varying environmental conditions.

Moreover, its chiral nature makes it an attractive candidate for chiroptical materials. Researchers are investigating its use in creating chiral metamaterials with tailored optical properties for applications in sensing and photonics.

Future Directions

The continued exploration of (2S,3aS,6aS)-1-2-(2,2,2-trifluoroacetamido)acetyl-octahydrocyclopentabpyrrole-2-carboxylic acid is expected to yield further breakthroughs across multiple disciplines. Ongoing studies aim to optimize its synthesis for large-scale production while maintaining its stereochemical integrity.

Collaborative research initiatives are also focusing on expanding its application scope into areas such as green chemistry and sustainable materials development. By leveraging cutting-edge technologies like machine learning for predictive modeling of molecular behavior, researchers hope to unlock new potentials for this versatile compound.

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